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Introduction

GSK1795091 (also known as CRX-601) is a synthetic agonist of Toll-like receptor 4 (TLR4), a
key pattern recognition receptor of the innate immune system. As a vaccine adjuvant,
GSK1795091 is designed to enhance the magnitude and quality of the adaptive immune
response to co-administered antigens. It activates innate immune cells, such as dendritic cells
and macrophages, leading to the production of pro-inflammatory cytokines and a T helper 1
(Thl)-biased immune response. This ultimately results in increased antigen-specific antibody
production and enhanced cellular immunity. These application notes provide detailed protocols
for assessing the adjuvant effect of GSK1795091 on antibody titers in a preclinical setting.

Mechanism of Action: TLR4 Signaling Pathway

GSK1795091 mimics the action of lipopolysaccharide (LPS), a component of Gram-negative
bacteria, by binding to the TLR4 receptor complex on the surface of antigen-presenting cells
(APCs). This binding event initiates a downstream signaling cascade that can proceed through
two major pathways: the MyD88-dependent pathway and the TRIF-dependent pathway.

» MyD88-dependent pathway: This pathway leads to the activation of transcription factors like
NF-kB and AP-1, resulting in the rapid production of pro-inflammatory cytokines such as
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TNF-a, IL-6, and IL-12.[1]

o TRIF-dependent pathway: This pathway activates the transcription factor IRF3, leading to the
production of type I interferons (IFN-a/f).[2]

The synergistic action of these two pathways leads to the maturation of dendritic cells,
enhanced antigen presentation, and the promotion of a robust adaptive immune response
characterized by high antibody titers and a strong cellular response.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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